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Compound of Interest

Compound Name: Ethyl alcohol-d6

Cat. No.: B042895

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Ethyl alcohol-d6, including detailed operational and disposal plans. Adherence to
these procedures is critical to minimize risks and ensure a safe working environment.

Ethyl alcohol-d6 (CAS No. 1516-08-1), also known as deuterated ethanol, is a flammable
liquid and causes serious eye irritation.[1][2] It is crucial to handle this chemical in a well-
ventilated area, away from heat, sparks, open flames, and other ignition sources.[1][2][3]

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against exposure. The following table summarizes the recommended PPE for handling Ethyl
alcohol-d6.
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Protection Type Specification Rationale

) Protects against splashes and
] Chemical safety goggles or a )
Eye Protection _ vapors that can cause serious
face shield.
eye damage.[2][4]

Chemical-resistant gloves
) ] (Nitrile, Neoprene, or Butyl Prevents skin contact which
Skin Protection o
rubber), a lab coat, and may cause irritation.[4][5]

closed-toe shoes.

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH-approved respirator
) ) with organic vapor cartridges o ) )
Respiratory Protection Minimizes inhalation of vapors.
may be necessary for large
quantities or in case of spills

with inadequate ventilation.[4]

[6]

Glove Selection and Performance

Choosing the correct type of chemical-resistant glove is critical for preventing skin exposure.
The breakthrough time, which is the time it takes for a chemical to permeate the glove material,
is a key factor in glove selection. Below is a summary of glove material resistance to ethanol. It
is important to note that glove thickness and manufacturing differences can significantly affect
performance.[7][8] Always consult the manufacturer's specific chemical resistance data.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://m.youtube.com/watch?v=jJPGGio-A5w
https://m.youtube.com/watch?v=jJPGGio-A5w
https://www.oshatrainingschool.com/blog/safe-handling-of-flammable-liquids
https://m.youtube.com/watch?v=jJPGGio-A5w
https://www.cdc.gov/niosh/npg/npgd0262.html
https://stacks.cdc.gov/view/cdc/185552
https://pubmed.ncbi.nlm.nih.gov/3425554/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Glove Material Rating for Ethanol

Reported
Breakthrough Time
(Minutes)

Notes

> 15 (for 5-mil

thickness, splash

Performance can vary
significantly between

manufacturers.[7][8]

Nitrile Excellent/Good )
protection)[9] to Movement can reduce
296[10] breakthrough time.[11]
[12]
Offers good
Neoprene Excellent > 480 resistance for
extended contact.
Recommended for
Butyl Rubber Excellent > 480
prolonged exposure.
Not generally
Natural Rubber ) Variable, can be poor recommended for
Fair/Good .
(Latex) for some alcohols.[3] prolonged contact with
ethanol.
Suitable for some
Polyvinyl Chloride applications, but nitrile
yviny Good Variable PP

(PVC)

or neoprene are often

preferred.[3]

Operational Plan: Routine Handling of Ethyl

Alcohol-d6

A systematic approach to handling Ethyl alcohol-d6 is crucial for safety.

1. Preparation:

e Ensure a chemical fume hood is operational and the work area is clear of ignition sources.[2]

[7]

» Verify that an emergency eyewash station and safety shower are accessible.[13]
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Assemble all necessary materials, including Ethyl alcohol-d6, reaction vessels, and waste
containers, inside the fume hood.

Confirm that all containers are properly labeled.[5]
. Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Don chemical safety goggles.

Wash and dry hands thoroughly.

Select the appropriate chemical-resistant gloves and inspect them for any signs of damage
or degradation.

Put on gloves, ensuring they overlap the cuffs of the lab coat.
. Handling:

Conduct all manipulations of Ethyl alcohol-d6 inside the chemical fume hood to minimize
vapor inhalation.[5]

Use grounding and bonding for containers when transferring liquids to prevent static
discharge.[14][15]

Use only non-sparking tools.[1][3]
Keep containers of Ethyl alcohol-d6 closed when not in use.[14]

In case of accidental skin contact, immediately rinse the affected area with water.[1] If on
skin or hair, take off all contaminated clothing and rinse skin with water/shower.[1][3]

If eye contact occurs, flush with copious amounts of water for at least 15 minutes and seek
medical attention.[2]

. Doffing PPE:
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» Remove gloves first by peeling them off from the cuff, turning them inside out without
touching the outer surface.

» Dispose of gloves in the designated hazardous waste container.
e Remove the lab coat, folding the contaminated side inward.
» Remove safety goggles.

e Wash hands thoroughly with soap and water.

Disposal Plan for Ethyl Alcohol-d6 and
Contaminated Materials

Proper disposal of Ethyl alcohol-d6 and any contaminated materials is a critical aspect of
laboratory safety and environmental responsibility. Ethyl alcohol-d6 is classified as a
flammable liquid and must be disposed of as hazardous waste.[5]

1. Waste Collection:

o Collect waste Ethyl alcohol-d6 and any solutions containing it in a dedicated, clearly
labeled, and leak-proof hazardous waste container.[5]

e The container must be compatible with ethanol.

o Solid waste, such as contaminated gloves, absorbent materials, and pipette tips, should be
collected in a separate, clearly labeled hazardous waste bag or container.

2. Labeling:

o Label all waste containers with "Hazardous Waste," the full chemical name "Ethyl alcohol-
d6," and the associated hazards (Flammable Liquid).[5]

3. Storage:

o Store hazardous waste containers in a designated, well-ventilated, and cool secondary
containment area away from ignition sources.[5][14]
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Do not overfill waste containers.

4. Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) department or a licensed professional waste disposal service.[5]

Under no circumstances should Ethyl alcohol-d6 be disposed of down the drain.[5]

Visual Safety Protocols

To further aid in understanding the safety procedures, the following diagrams illustrate key
decision-making workflows.
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PPE Selection for Handling Ethyl alcohol-d6

PPE Selection for Handling Ethyl alcohol-d6

Start: Assess Task

What is the task involving Ethyl alcohol-d67?

Routine Use SpillEmergency

Routine Handling Spill or Emergency
(Small Quantities) (Large Quantities / Poor Ventilation)

Standard PPE: Enhanced PPE:
- Safety Goggles - Chemical Splash Goggles & Face Shield
- Lab Coat - Chemical-Resistant Apron/Suit
- Chemical-Resistant Gloves - Double Gloving
(Nitrile/Neoprene) - NIOSH-Approved Respirator

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for Ethyl alcohol-d6.
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Disposal Decision Tree for Ethyl alcohol-d6 Waste

Disposal Decision Tree for Ethyl alcohol-d6 Waste

Generate Waste

What is the type of waste?

RN

Liquid Waste Solid Waste
(Pure or in Solution) (Contaminated PPE, paper towels)

Collect in a labeled, Collect in a labeled,
sealed hazardous liquid sealed hazardous solid
waste container. waste container.

Store in designated
hazardous waste area.

Arrange for pickup by
EHS or licensed contractor.

Click to download full resolution via product page

Caption: Disposal decision tree for Ethyl alcohol-d6 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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